Cas no 220629-00-5 (Quinoline, 8-[(4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2-oxazolyl]-)

• Product Name: Quinoline, 8-[(4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2-oxazolyl]-
• CAS No: 220629-00-5
• MF: C₁₆H₁₈N₂O
• MW: 254.326923847198
• MDL: MFCD34563682
• CID: 4467185
• PubChem ID: 10944975
• Update Time: 2025-07-08

Quinoline, 8-[(4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2-oxazolyl]- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 8-[(4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2-oxazolyl]-
• (S)-4-(tert-butyl)-2-(quinolin-8-yl)-4,5-dihydrooxazole
• 220629-00-5
• (4S)-4-tert-butyl-2-quinolin-8-yl-4,5-dihydro-1,3-oxazole
• 8-[(4S)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]quinoline
• F72980

• MDL： MFCD34563682
• Inchi： 1S/C16H18N2O/c1-16(2,3)13-10-19-15(18-13)12-8-4-6-11-7-5-9-17-14(11)12/h4-9,13H,10H2,1-3H3/t13-/m1/s1
• InChI Key： MFVHTTJYOACMIL-CYBMUJFWSA-N
• SMILES： O1C(C2=CC=CC3=CC=CN=C23)=N[C@H](C1)C(C)(C)C

Computed Properties

• Exact Mass: 254.141913202g/mol
• Monoisotopic Mass: 254.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.5Ų

Additional information on Quinoline, 8-[(4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2-oxazolyl]-

Quinoline, 8-[(4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2-oxazolyl] - A Comprehensive Overview

The compound with CAS No. 220629-00-5, commonly referred to as Quinoline, 8-[(4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2-oxazolyl], is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development and material science.

Quinoline is a heterocyclic aromatic compound that forms the core structure of many biologically active molecules. The addition of the (4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2-oxazolyl group at the 8-position of the quinoline ring introduces stereochemical complexity and enhances its functional versatility. This modification not only alters the electronic properties of the molecule but also influences its interaction with biological systems.

Recent studies have highlighted the potential of this compound as a scaffold for designing novel pharmaceutical agents. For instance, researchers have explored its role in inhibiting specific enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The stereochemistry at the oxazolyl group plays a crucial role in determining the compound's bioavailability and efficacy.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and stereoselective oxidation reactions. The use of chiral auxiliaries has been instrumental in achieving high enantiomeric excess during the synthesis of the oxazolyl group. These advancements have made it possible to produce large quantities of this compound for preclinical testing.

The structural uniqueness of Quinoline, 8-[(4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2-oxazolyl] also makes it a promising candidate for applications in materials science. Its aromaticity and conjugated system make it suitable for use in organic electronics and optoelectronic devices. Recent research has focused on its potential as a building block for organic semiconductors and light-emitting diodes (LEDs).

Moreover, computational studies have provided valuable insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the substitution pattern significantly affects its frontier molecular orbitals, which are critical for determining its reactivity in various chemical transformations.

In conclusion, Quinoline, 8-[(4S)-4-(1,1-dimethylethyl)-4,5-dihydro-2-oxazolyl] stands out as a versatile molecule with immense potential across multiple disciplines. Its unique structure and stereochemical features make it an attractive target for both academic research and industrial applications. As ongoing studies continue to uncover new aspects of its properties and applications, this compound is poised to play a significant role in advancing modern science and technology.